4-(2,4-Difluorophenyl)-2-fluorobenzoic acid

• IUPAC Name: 4-(2,4-difluorophenyl)-2-fluorobenzoic acid
• InChI: InChI=1S/C13H7F3O2/c14-8-2-4-9(12(16)6-8)7-1-3-10(13(17)18)11(15)5-7/h1-6H,(H,17,18)
• InChI Key: SXQWUMDQSPXJQH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=C(C=C2)F)F)F)C(=O)O
• Molecular Formula: C13H7F3O2
• DSSTOX Substance ID: DTXSID60610801
• Molecular Weight: 252.19 g/mol
• CAS No.: 505082-86-0

Description

4-(2,4-Difluorophenyl)-2-fluorobenzoic acid is a useful research compound. Its molecular formula is C13H7F3O2 and its molecular weight is 252.19 g/mol. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis in Material Science

Research on metal(II) 2-fluorobenzoates, compounds structurally related to 4-(2,4-Difluorophenyl)-2-fluorobenzoic acid, shows the impact of fluorine atoms on crystal structures. These studies help in understanding the formation of various monomeric, dimeric, ionic, and polymeric structures in metal complexes, contributing to the field of material science and coordination chemistry (Öztürkkan & Necefoğlu, 2022).

Environmental Fate and Degradation Studies

Fluoroalkylation reactions, which involve the incorporation of fluorinated groups into molecules, are of significant interest due to the unique properties they confer on compounds, such as increased stability and altered biological activity. Studies in aqueous media highlight the green chemistry approaches to fluoroalkylation, offering insights into the environmental fate and potential biodegradation pathways of fluorinated compounds, including those related to this compound (Song et al., 2018).

Pharmacological and Toxicological Assessments

The presence of fluorine atoms in pharmaceutical compounds often modifies their pharmacokinetic and toxicological profiles. While specific studies on this compound are not available, research on related fluorinated compounds, such as nitisinone, reveals the importance of understanding stability, degradation pathways, and the formation of degradation products, which are crucial for assessing the safety and efficacy of fluorinated pharmaceuticals (Barchańska et al., 2019).

Fluoropolymers and Environmental Concerns

Fluoropolymers, a category of high molecular weight polymers that include fluorinated entities, demonstrate exceptional stability and non-reactivity, making them of interest in various applications. The unique properties of fluoropolymers, such as thermal and chemical resistance, are derived from the fluorinated components within their structure, which may relate to the properties of this compound. Understanding the environmental impact, bioavailability, and potential toxicity of such compounds is essential for assessing their safety and ecological footprint (Henry et al., 2018).

Safety and Hazards

While specific safety data for “4-(2,4-Difluorophenyl)-2-fluorobenzoic acid” is not available, a related compound, 3,5-Difluorophenol, is classified as Acute toxicity, Oral (Category 4), H302; Acute toxicity, Inhalation (Category 4), H332; Acute toxicity, Dermal (Category 4), H312; Skin irritation (Category 2), H315; Eye irritation (Category 2A), H319; Specific target organ toxicity - single exposure (Category 3), Respiratory system, H335.

Mechanism of Action

Target of Action

A structurally similar compound, 4-(aminosulfonyl)-n-[(2,4-difluorophenyl)methyl]-benzamide, is known to target carbonic anhydrase 2 in humans . Carbonic Anhydrases are a family of enzymes that catalyze the rapid conversion of carbon dioxide to bicarbonate and protons, a reaction that occurs rather slowly in the absence of a catalyst.

Mode of Action

For instance, if the compound acts similarly to 4-(Aminosulfonyl)-N-[(2,4-Difluorophenyl)Methyl]-Benzamide, it may inhibit the activity of Carbonic Anhydrase 2 , thereby affecting the balance of carbon dioxide and bicarbonate in the body.

Biochemical Pathways

If the compound inhibits carbonic anhydrase 2 like its structurally similar counterpart, it could impact the bicarbonate buffer system in the body, which maintains the ph balance in the blood and other tissues .

Result of Action

If it acts similarly to 4-(aminosulfonyl)-n-[(2,4-difluorophenyl)methyl]-benzamide, it could lead to changes in the ph balance within the body due to its potential effect on the bicarbonate buffer system .